Cas no 1197193-23-9 (3-(Methylsulfonyl)-4-morpholinobenzaldehyde)
3-(Methylsulfonyl)-4-morpholinobenzaldehyde is a specialized organic compound featuring a benzaldehyde core substituted with a methylsulfonyl group at the 3-position and a morpholine ring at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methylsulfonyl group enhances electrophilic character, while the morpholine moiety contributes to solubility and stability. Its well-defined functional groups enable precise modifications, facilitating applications in cross-coupling reactions, heterocycle formation, and ligand design. High purity and consistent quality ensure reliable performance in research and industrial processes. This compound is particularly useful in the development of bioactive molecules and advanced materials.
1197193-23-9 structure
Product Name:3-(Methylsulfonyl)-4-morpholinobenzaldehyde
CAS No:1197193-23-9
MF:C12H15NO4S
MW:269.31680226326
MDL:MFCD13191602
CID:1056214
PubChem ID:54579846
Update Time:2025-06-07
3-(Methylsulfonyl)-4-morpholinobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(Methylsulfonyl)-4-morpholinobenzaldehyde
- 3-(methylsulfonyl)-4-(4-morpholinyl)Benzaldehyde
- 3-methylsulfonyl-4-morpholin-4-ylbenzaldehyde
- AB1000828
- KB-233625
- AC3170
- DTXSID80712331
- SY006897
- A892460
- DB-061625
- AKOS015950553
- 3-(Methanesulfonyl)-4-(morpholin-4-yl)benzaldehyde
- MFCD13191602
- CS-0442177
- 1197193-23-9
- 3-METHANESULFONYL-4-(MORPHOLIN-4-YL)BENZALDEHYDE
-
- MDL： MFCD13191602
- Inchi： 1S/C12H15NO4S/c1-18(15,16)12-8-10(9-14)2-3-11(12)13-4-6-17-7-5-13/h2-3,8-9H,4-7H2,1H3
- InChI Key： JKZKGXSAODKIFG-UHFFFAOYSA-N
- SMILES： S(C)(C1C=C(C=O)C=CC=1N1CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 269.07200
- Monoisotopic Mass: 269.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 72.06000
- LogP: 1.88500
3-(Methylsulfonyl)-4-morpholinobenzaldehyde Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(Methylsulfonyl)-4-morpholinobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449036301-5g |
3-(Methylsulfonyl)-4-morpholinobenzaldehyde |
1197193-23-9 | 95% | 5g |
$498.20 | 2023-09-04 | |
| Chemenu | CM163674-5g |
3-(Methylsulfonyl)-4-morpholinobenzaldehyde |
1197193-23-9 | 95% | 5g |
$439 | 2021-08-05 | |
| Chemenu | CM163674-1g |
3-(Methylsulfonyl)-4-morpholinobenzaldehyde |
1197193-23-9 | 95% | 1g |
$168 | 2023-02-18 | |
| eNovation Chemicals LLC | K45694-5g |
3-(Methylsulfonyl)-4-morpholinobenzaldehyde |
1197193-23-9 | 95% | 5g |
$825 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1512844-5g |
3-(Methylsulfonyl)-4-morpholinobenzaldehyde |
1197193-23-9 | 98% | 5g |
￥8100.00 | 2024-08-09 | |
| eNovation Chemicals LLC | K45694-5g |
3-(Methylsulfonyl)-4-morpholinobenzaldehyde |
1197193-23-9 | 95% | 5g |
$825 | 2025-03-03 | |
| eNovation Chemicals LLC | K45694-5g |
3-(Methylsulfonyl)-4-morpholinobenzaldehyde |
1197193-23-9 | 95% | 5g |
$825 | 2025-03-03 | |
| Ambeed | A230223-5g |
3-(Methylsulfonyl)-4-morpholinobenzaldehyde |
1197193-23-9 | 95+% | 5g |
$746.0 | 2024-04-25 | |
| eNovation Chemicals LLC | K45694-5g |
3-(Methylsulfonyl)-4-morpholinobenzaldehyde |
1197193-23-9 | 95% | 5g |
$825 | 2025-02-20 |
3-(Methylsulfonyl)-4-morpholinobenzaldehyde Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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